Cas no 422273-95-8 (3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 422273-95-8
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 5234676
• PubChem ID: 852586
• Update Time: 2025-07-16

3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 3-[2-(diethylamino)ethyl]-2,3-dihydro-2-thioxo-
• 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• Inchi： 1S/C14H19N3OS/c1-3-16(4-2)9-10-17-13(18)11-7-5-6-8-12(11)15-14(17)19/h5-8H,3-4,9-10H2,1-2H3,(H,15,19)
• InChI Key： DJBWRHHTYXHWGF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCN(CC)CC)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Introduction to 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 422273-95-8)

The compound 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, identified by the CAS number 422273-95-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The molecule combines a tetrahydroquinazoline core with an N-substituted ethyl chain and a sulfur-containing sulfonamide group, which collectively contribute to its multifaceted pharmacological potential.

Recent studies have highlighted the importance of tetrahydroquinazoline derivatives in drug discovery, particularly for their role as scaffolds in the development of kinase inhibitors and other therapeutic agents. The presence of the sulfonamide moiety in 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one enhances its interactions with biological targets, making it a valuable candidate for further investigation. This compound has been explored in various preclinical models, demonstrating potential in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases.

The structural design of 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one allows for selective binding to specific enzymes and receptors. The diethylamino group contributes to lipophilicity and solubility, while the sulfonamide group provides a hydrogen bond donor/acceptor capability essential for receptor interaction. These features make it an attractive molecule for medicinal chemists seeking to develop novel therapeutics with improved pharmacokinetic profiles.

In the realm of oncology research, derivatives of tetrahydroquinazoline have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in tumor growth and progression. The sulfonamide functionality in 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been particularly noted for its ability to disrupt aberrant signaling pathways in cancer cells. Preclinical data suggests that this compound may exhibit inhibitory effects on kinases such as EGFR and VEGFR, which are critical targets in many solid tumors.

Beyond oncology, 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been investigated for its potential anti-inflammatory properties. The sulfonamide group is known to interact with inflammatory mediators and enzymes like COX and LOX. Studies indicate that this compound may modulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta by inhibiting key signaling cascades. This makes it a promising candidate for developing treatments for chronic inflammatory disorders.

The synthesis of 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves multi-step organic reactions that highlight the synthetic versatility of tetrahydroquinazoline derivatives. The introduction of the sulfonamide group at the 2-position of the tetrahydroquinazoline ring requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for this class of compounds.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-2-(diethylamino)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one with its target proteins. These studies have provided insights into key pharmacophoric elements required for optimal binding affinity. By leveraging virtual screening techniques combined with experimental validation